Cas no 275815-80-0 ((3S)-3-[(4-fluorophenyl)methyl]piperidine)

(3S)-3-[(4-fluorophenyl)methyl]piperidine structure
275815-80-0 structure
Product Name:(3S)-3-[(4-fluorophenyl)methyl]piperidine
CAS No:275815-80-0
MF:C12H16FN
MW:193.260546684265
MDL:MFCD09842215
CID:248121
PubChem ID:12174831
Update Time:2025-04-19

(3S)-3-[(4-fluorophenyl)methyl]piperidine Chemical and Physical Properties

Names and Identifiers

    • Piperidine,3-[(4-fluorophenyl)methyl]-, (3S)-
    • (S)-3-(4-Fluorobenzyl)piperidine
    • (S)-3-(4-FLUORO-BENZYL)-PIPERIDINE
    • (S)-3-(4-fluorobenzyl)-piperidine
    • (3S)-3-(4-Fluorobenzyl)piperidine
    • LogP
    • (3S)-3-[(4-fluorophenyl)methyl]piperidine
    • piperidine,3-[(4-fluorophenyl)methyl]-,(3s)-
    • MFCD09842215
    • Piperidine, 3-[(4-fluorophenyl)methyl]-, (3S)-
    • DTXSID70479204
    • AKOS006327094
    • WATWKPHWUDHKGA-NSHDSACASA-N
    • AS-67006
    • 275815-80-0
    • SCHEMBL3466554
    • (S)-3-(4-flourobenzyl)-piperdine
    • CS-0311852
    • A18563
    • W10118
    • DB-067804
    • MDL: MFCD09842215
    • Inchi: 1S/C12H16FN/c13-12-5-3-10(4-6-12)8-11-2-1-7-14-9-11/h3-6,11,14H,1-2,7-9H2/t11-/m0/s1
    • InChI Key: WATWKPHWUDHKGA-NSHDSACASA-N
    • SMILES: FC1C=CC(=CC=1)C[C@H]1CNCCC1

Computed Properties

  • Exact Mass: 193.12678
  • Monoisotopic Mass: 193.126677677g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.6
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 1.044
  • Boiling Point: 276.6°C at 760 mmHg
  • Flash Point: 121.1°C
  • Refractive Index: 1.512
  • PSA: 12.03
  • LogP: 2.69660

(3S)-3-[(4-fluorophenyl)methyl]piperidine Pricemore >>

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